2-Chloroprop-2-en-1-amine hydrochloride

• IUPAC Name: 2-chloroprop-2-en-1-amine;hydrochloride
• InChI: InChI=1S/C3H6ClN.ClH/c1-3(4)2-5;/h1-2,5H2;1H
• InChI Key: JYOQGOHJIWTLRJ-UHFFFAOYSA-N
• Canonical SMILES: C=C(CN)Cl.Cl
• Molecular Formula: C3H7Cl2N
• DSSTOX Substance ID: DTXSID30712407
• Molecular Weight: 128.00 g/mol
• CAS No.: 100516-95-8

Description

2-Chloroprop-2-en-1-amine hydrochloride is a chemical compound with the molecular formula C3H7Cl2N. It has a molecular weight of 128.00. This compound is used for research purposes.

Molecular Structure Analysis

The molecular structure of this compound is represented by the InChI code: 1S/C3H6ClN.ClH/c1-3(4)2-5;/h1-2,5H2;1H. This indicates that the molecule consists of a 2-chloroprop-2-en-1-amine group and a hydrochloride group.

Physical And Chemical Properties Analysis

This compound is a powder that is stored in an inert atmosphere at room temperature. The boiling point is not specified. The melting point is between 212-213 degrees Celsius.

Scientific Research Applications

Allylic Amine Synthesis

The hydrozirconation of alkynes with zirconocene hydrochloride, followed by transmetalation to dimethylzinc, allows for the creation of reactive alkenyl organometallic reagents. These reagents, upon addition to imines, lead to allylic amine building blocks. This process is crucial for the synthesis of allylic amine and C-cyclopropylalkylamine structures, offering high yields and excellent diastereoselectivities. Such methodologies are pivotal for constructing complex molecular frameworks in organic chemistry (Wipf, Kendall, & Stephenson, 2003).

Construction of Substituted 2-Aminophenols

A one-pot, three-component reaction involving alkyl 1-chlorocyclopropanecarboxylate, alkyne diester, and amine has been developed, leading to the formation of substituted 2-aminophenols. The process involves a formal [3 + 3] cycloaddition between an enamine and a cyclopropene intermediate formed in situ. This technique is significant for the synthesis of substituted 2-aminophenols, which are essential intermediates in pharmaceutical and material science (Yang et al., 2018).

Amination of Azoles

Chloroamine serves as an efficient amination reagent for the heteroaromatic C-H bond of azole under copper catalysis, even at room temperature. This catalysis enables the rapid and concise construction of aminoazoles, which are of great interest in biological and medicinal chemistry. The ability to aminate azoles at room temperature offers a versatile method for synthesizing compounds of pharmacological interest (Kawano, Hirano, Satoh, & Miura, 2010).

Synthesis of Block Copolymers

Primary amine hydrochlorides promote a well-controlled ring-opening polymerization of Z-L-lysine-N-carboxyanhydride. This process results in the synthesis of polystyrene-poly(Z-L-lysine) block copolymers with a very narrow molecular weight distribution. The controlled polymerization mediated by primary amine hydrochlorides is essential for material science, especially in creating block copolymers with specific properties (Dimitrov & Schlaad, 2003).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can be harmful. The hazard statements associated with it are H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.